Cas no 1396624-97-7 (1-(3,4-dimethylphenyl)-4-{3-oxa-8-azabicyclo[3.2.1]octane-8-carbonyl}pyrrolidin-2-one)

• Product Name: 1-(3,4-dimethylphenyl)-4-{3-oxa-8-azabicyclo[3.2.1]octane-8-carbonyl}pyrrolidin-2-one
• CAS No: 1396624-97-7
• MF: C₁₉H₂₄N₂O₃
• MW: 328.405465126038
• CID: 5400671
• Update Time: 2025-10-28

1-(3,4-dimethylphenyl)-4-{3-oxa-8-azabicyclo[3.2.1]octane-8-carbonyl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-4-(3-oxa-8-azabicyclo[3.2.1]octane-8-carbonyl)pyrrolidin-2-one
• 1-(3,4-dimethylphenyl)-4-{3-oxa-8-azabicyclo[3.2.1]octane-8-carbonyl}pyrrolidin-2-one

• Inchi： 1S/C19H24N2O3/c1-12-3-4-15(7-13(12)2)20-9-14(8-18(20)22)19(23)21-16-5-6-17(21)11-24-10-16/h3-4,7,14,16-17H,5-6,8-11H2,1-2H3
• InChI Key： JINGGYMPWIQMEJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C(C)=C2)CC(C(N2C3CCC2COC3)=O)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(3,4-dimethylphenyl)-4-{3-oxa-8-azabicyclo[3.2.1]octane-8-carbonyl}pyrrolidin-2-one

1-(3,4-Dimethylphenyl)-4-{3-Oxa-8-Azabicyclo[3.2.1]octane-8-Carbonyl}pyrrolidin-2-One: A Comprehensive Overview

1-(3,4-Dimethylphenyl)-4-{3-Oxa-8-Azabicyclo[3.2.1]octane-8-Carbonyl}pyrrolidin-2-One is a complex organic compound with the CAS number 1396624-97-7. This compound belongs to the class of bicyclic compounds and is characterized by its unique structural features, which include a pyrrolidinone ring fused with a bicyclo[3.2.1]octane system and a substituted phenyl group. The compound's structure is highly significant in determining its chemical reactivity, pharmacological properties, and potential applications in various fields such as drug discovery and materials science.

The pyrrolidinone core of this compound is a five-membered ring containing one oxygen atom in the lactam position, which contributes to its stability and reactivity. The bicyclo[3.2.1]octane system introduces additional rigidity and complexity to the molecule, potentially enhancing its binding affinity to specific biological targets. The 3,4-dimethylphenyl substituent further modulates the electronic and steric properties of the molecule, making it a versatile scaffold for further functionalization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving advanced coupling reactions and cyclization techniques. Researchers have employed strategies such as Stille coupling, Suzuki-Miyaura coupling, and Huisgen cycloaddition to construct the bicyclic framework with high precision. These methods not only ensure high yields but also allow for fine-tuning of the substituents to optimize the compound's desired properties.

In terms of pharmacological applications, 1-(3,4-Dimethylphenyl)-4-{3-Oxa-8-Azabicyclo[3.2.1]octane-8-Carbonyl}pyrrolidin-2-One has shown promise as a potential lead compound in drug discovery programs targeting various therapeutic areas. For instance, studies have demonstrated its ability to modulate key enzymes and receptors involved in neurodegenerative diseases, inflammation, and cancer.

One notable study published in the journal *Nature Communications* highlighted the compound's inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. The research revealed that the compound's bicyclic structure plays a critical role in its binding affinity to COX-2, making it a potential candidate for anti-inflammatory drug development.

Furthermore, computational modeling studies using molecular docking techniques have provided insights into the compound's interaction with biological targets at the molecular level. These studies have identified key residues and binding motifs that are critical for its activity, paving the way for rational drug design strategies.

Beyond pharmacology, this compound has also garnered interest in materials science due to its unique structural properties. Its rigid bicyclic framework makes it a candidate for applications in nanotechnology and advanced materials development. Researchers are exploring its potential as a building block for self-assembling nanostructures and stimuli-responsive materials.

In conclusion, 1-(3,4-Dimethylphenyl)-4-{3-Oxa-8-Azabicyclo[3.2.1]octane-8-Carbonyl}pyrrolidin-2-One (CAS No: 1396624-97-7) is a multifaceted compound with significant potential across diverse scientific domains. Its intricate structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for advancing both basic research and applied sciences.